Cas no 80-77-3 (Chlormezanone)
Chlormezanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenyl)-3-methyl-1,3-thiazinan-4-one 1,1-dioxide
- Chlormezanone
- 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one 1,1-Dioxide
- 2-(4-chlorophenyl)-3-methyl-1,1-dioxo-1,3-thiazinan-4-one
- Trancopal
- 2-(4-Chlorophenyl)-3-methyl-4-methathiazanone-1,1-dioxide
- Chlormethazanone
- Chlormethazone
- Clormetazanone
- Clormetazon
- Chlormezanon
- Phenarol
- dl-Chlormezanone
- Rilassol
- Myolespen
- Trancote
- Rilaquil
- Rilansyl
- Clorilax
- Supotran
- Miorilax
- Tanafol
- Bisina
- Banabin
- Alinam
- Rexan
- Rilax
- Banabin-sintyal
- Muskel-Trancopal
- Mio-sed
- Banabil-sintyal
- Chlormezanonum
- Tranrilax
- Dichloromezanone
- Clormezanone [DCIT]
- Rillasol
- Chlomedinon
- Suprotan
- Muskel
- Lobak
- (+-)-Chlormezanone
- Clormezanona [
- C76585
- 4H-1,3-Thiazin-4-one, tetrahydro-2-(p-chlorophenyl)-3-methyl-, 1,1-dioxide
- WLN: T6VN DSWTJ B1 CR DG
- chlormezanona
- 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-1,1-dioxide
- AB00052410
- Chlormezanone 1.0 mg/ml in Methanol
- NCGC00261068-01
- SPBio_002292
- Chlormezanone 100 microg/mL in Ethanol
- C11H12ClNO3S
- KBio1_000886
- HMS2096C13
- Chlormezanone [INN:BAN:JAN]
- DTXSID3022798
- s2021
- NCGC00255305-01
- 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-1,1-dioxide
- NCGC00015191-06
- EINECS 201-307-4
- Tox21_110093_1
- NCGC00024597-03
- 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide, (-)-
- 2-(4-Chlorphenyl)-3-methyl-4-metathiazanon-1,1-dioxid
- GTPL7323
- AKOS016844064
- SR-01000075208-5
- SR-01000075208-1
- HMS3266A22
- 102818-66-6
- CAS-80-77-3
- (.+/-.)-Fenarol
- Prestwick3_000336
- (-)-Chlormezanone
- Prestwick1_000336
- SCHEMBL217864
- IDI1_000886
- KBio2_003462
- KBio2_000894
- 2-(p-chlorophenyl)perhydro-3-methyl-1,3-thiazin-4-one 1,1-dioxide
- AB00052410_04
- 4H-1, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
- UNII-C14WB33Y0S
- 4H-1, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
- GP568V9G19
- Spectrum3_001084
- SDCCGSBI-0050370.P004
- CHLORMEZANONE [MART.]
- 102818-67-7
- 2-(4-Chlorophenyl)-3-methyl-4-metathiazanone-1,1-dioxide
- 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H,1,3-thiazin-4-one 1,1-Dioxide
- WEQAYVWKMWHEJO-UHFFFAOYSA-
- Clormezanone
- NSC-759569
- Chlormezanone, (+)-
- InChI=1/C11H12ClNO3S/c1-13-10(14)6-7-17(15,16)11(13)8-2-4-9(12)5-3-8/h2-5,11H,6-7H2,1H3
- 2-(p-Chlorphenyl)-3-methyl-1,1-dioxide
- 2-(4-chlorophenyl)-3-methyl-1lambda6,3-thiazinane-1,1,4-trione
- EU-0100383
- Clormezanona
- HMS3675M15
- Chlormezanone (JAN/INN)
- LS-150535
- (+)-Chlormezanone
- 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
- 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide, (+)-
- Pharmakon1600-02300062
- CHLORMEZANONE [JAN]
- HMS3655N09
- WIN 4692
- HMS3411M15
- BPBio1_001189
- NCGC00015191-08
- SMR001456219
- HB0907
- LP00383
- NSC-169108
- Q5102983
- MFCD00143951
- SR-01000075208-3
- SPBio_001793
- (+)-Fenarol
- DTXCID502798
- NCGC00015191-10
- MLS004773972
- Dichloromethazanone
- D00268
- HMS502M08
- CHLORMEZANONE [MI]
- TRANCOPAL (TN)
- Spectrum_000414
- D0S1OE
- 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide
- AKOS000121464
- NCGC00015191-13
- Oprea1_275911
- (.+/-.)-Chlormezanone
- Prestwick0_000336
- NCGC00024597-02
- Trancopa
- Spectrum4_001237
- CHLORMEZANONE [VANDF]
- FT-0623609
- NCGC00015191-22
- BSPBio_000371
- NCGC00024597-04
- Prestwick_736
- chlormezanon-
- 2-(4-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one-1,1-dioxide
- HMS3713C13
- NCGC00015191-03
- Tox21_302197
- BPBio1_000409
- NCGC00015191-09
- Spectrum2_001807
- C-192
- 4BU37OM8KL
- 2-(p-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one 1,1-dioxide
- NSC169108
- NCGC00015191-05
- BRD-A20348246-001-08-3
- CCG-39616
- (+-)-Fenarol
- Biomol-NT_000277
- (-)-Fenarol
- AB00052410_05
- NCGC00024597-05
- CHEBI:3619
- BSPBio_002728
- Z104493622
- Chlormezanone (Trancopal)
- HY-B0353
- 2-(p-Chlorophenyl)tetrahydro-3-methyl-4H-1,1-dioxide
- NCGC00015191-07
- BCP14385
- Tox21_113151
- 2-(p-Chlorphenyl)-3-methyl-1,3-perhydrothiazin-4-one, 1,1-dioxide
- KBio3_001948
- NSC 169108
- 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1,-dioxide
- KBio2_006030
- Tox21_110093
- NSC759569
- CHLORMEZANONE [WHO-DD]
- Clormezanona [INN-Spanish]
- Fenaprim
- 2-(p-Chlorphenyl)-3-methyl-1,3-perhydrothiazin-4-on-1,1-dioxide
- HMS3261M07
- CHLORMEZANONE [ORANGE BOOK]
- DB01178
- SBI-0050370.P003
- Prestwick2_000336
- SR-01000075208
- CHLORMEZANONE [INN]
- SW196880-3
- SR-01000075208-6
- HSDB 3300
- HMS3884E20
- NCGC00015191-04
- DivK1c_000886
- 80-77-3
- CHLORMEZANONE [HSDB]
- C14WB33Y0S
- Spectrum5_001364
- UNII-GP568V9G19
- KBioGR_001734
- NINDS_000886
- NCGC00024597-06
- Tox21_500383
- Chlormezanonum [INN-Latin]
- UNII-4BU37OM8KL
- Chlormezanone, (-)-
- (+/-)-chlormezanone
- BRD-A20348246-001-05-9
- Lopac0_000383
- 2-(para-Chlorophenyl)tetrahydro-3-methyl-4H-1,3-thiazin-4-one, 1,1-dioxide
- WEQAYVWKMWHEJO-UHFFFAOYSA-N
- CHEMBL1200714
- Chlormezanone [BAN:INN:JAN]
- MLS003876813
- KBioSS_000894
- EN300-21186
- Transanate
- HMS1569C13
- Banabin-syntyal
- SPECTRUM2300062
- Rilasol
- NS00008711
- Chlormezanonum (INN-Latin)
- Clormezanona (INN-Spanish)
- M03BB02
- CHLORMEZANONE (MART.)
- MUSKEL-TRANCOPHL
- 4H-1,3-Thiazin-4-one, 2-(p-chlorophenyl)tetrahydro-3-methyl-, 1,1-dioxide (6CI, 7CI, 8CI)
- (±)-Chlormezanone
- (±)-Fenarol
- 2-(4-Chlorophenyl)-3-methyl-1,3-thiazinan-4-one1,1-dioxide
- 2-(4-Chlorophenyl)-3-methyl-1λ6,3-thiazinane-1,1,4-trione
- 2-(p-Chlorophenyl)-3-methyl-1,3-perhydrothiazin-4-one 1,1-dioxide
- Fenarol
- MeSH ID: D002720
- Muskel Trancopal
- Suprotran
- BRD-A20348246-001-13-3
- BRD-A20348246-001-15-8
- BRD-A20348246-001-14-1
-
- MDL: MFCD00143951
- Inchi: 1S/C11H12ClNO3S/c1-13-10(14)6-7-17(15,16)11(13)8-2-4-9(12)5-3-8/h2-5,11H,6-7H2,1H3
- InChI Key: WEQAYVWKMWHEJO-UHFFFAOYSA-N
- SMILES: O=C1CCS(=O)(=O)C(C2C=CC(Cl)=CC=2)N1C
Computed Properties
- Exact Mass: 273.02300
- Monoisotopic Mass: 273.022642
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 62.8
Experimental Properties
- Color/Form: White crystalline powder.
- Density: 1.2205 (rough estimate)
- Melting Point: 113.0 to 116.0 deg-C
- Boiling Point: 534.5°C at 760 mmHg
- Flash Point: 277.1°C
- Refractive Index: 1.6300 (estimate)
- PSA: 62.83000
- LogP: 2.63420
- Merck: 2106
- Solubility: Slightly soluble in water or ethanol, easily soluble in acetone and chloroform, insoluble in benzene. Slightly odorous. Decompose when heated in inorganic acid or base
Chlormezanone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264-P270-P301+P312+P330-P501
- RTECS:XJ1050000
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Chlormezanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0353-10mM*1mLinDMSO |
Chlormezanone |
80-77-3 | 99.71% | 10mM*1mLinDMSO |
¥605 | 2022-05-18 | |
| MedChemExpress | HY-B0353-100mg |
Chlormezanone |
80-77-3 | 99.89% | 100mg |
¥550 | 2024-04-17 | |
| DC Chemicals | DCAPI1354-100 mg |
Chlormezanone (Trancopal) |
80-77-3 | >99% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1354-250 mg |
Chlormezanone (Trancopal) |
80-77-3 | >99% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1354-1 g |
Chlormezanone (Trancopal) |
80-77-3 | >99% | 1g |
$1000.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S2021-50mg |
Chlormezanone |
80-77-3 | 99.95% | 50mg |
¥784.21 | 2023-09-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026210-1g |
Chlormezanone |
80-77-3 | 98% | 1g |
¥606 | 2024-05-21 | |
| ChemScence | CS-2399-100mg |
Chlormezanone |
80-77-3 | 99.71% | 100mg |
$50.0 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci17624-50mg |
Chlormezanone |
80-77-3 | 98% | 50mg |
¥617.00 | 2023-09-09 | |
| TRC | C602015-25mg |
Chlormezanone |
80-77-3 | 25mg |
$ 51.00 | 2023-09-08 |
Chlormezanone Production Method
Production Method 1
Production Method 2
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetic acid , Acetone
Production Method 3
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Production Method 4
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
3.1 Reagents: Hydrogen peroxide , Sodium tungsten oxide Solvents: Benzene
Production Method 5
Production Method 6
Production Method 7
2.1 Catalysts: Acetic anhydride
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
Production Method 8
2.1 Reagents: Sodium hydroxide Solvents: Methanol
3.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene
4.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetic acid , Acetone
Chlormezanone Raw materials
- Propanoic acid, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis-, dimethylester
- Propanamide, 3-[[(4-chlorophenyl)methyl]sulfinyl]-N-methyl-
- Propanamide, 3,3'-[[(4-chlorophenyl)methylene]bis(thio)]bis[N-methyl-
- 4-Chlorobenzaldehyde
- 3-[[(4-Chlorophenyl)methyl]thio]-N-methylpropanamide
-
- 3-Mercaptopropionic acid
- methyl 3-sulfanylpropanoate
Chlormezanone Preparation Products
Chlormezanone Suppliers
Chlormezanone Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Chlormezanone
Comprehensive Overview of Chlormezanone (CAS No. 80-77-3): Uses, Mechanism, and Modern Applications
Chlormezanone, identified by its CAS number 80-77-3, is a well-known compound primarily recognized for its muscle relaxant and anxiolytic properties. This chemical has garnered attention in both medical and research communities due to its unique pharmacological profile. In recent years, there has been a surge in searches for "Chlormezanone uses" and "CAS 80-77-3 side effects," reflecting growing public interest in its therapeutic potential and safety considerations.
The compound belongs to the class of central nervous system (CNS) depressants, often compared to other relaxants like meprobamate. Its mechanism of action involves modulating GABA receptors, which contributes to its calming effects. Researchers and healthcare professionals frequently search for "how does Chlormezanone work" or "Chlormezanone mechanism of action," highlighting the demand for clear, science-backed explanations. Unlike some older relaxants, Chlormezanone is noted for its milder side effect profile, making it a subject of interest for those exploring alternatives to traditional therapies.
In the context of modern healthcare trends, Chlormezanone is often discussed alongside topics like "natural alternatives to muscle relaxants" and "non-addictive anxiolytics." While it is not a natural compound, its balanced efficacy and tolerability have led to comparisons with herbal supplements like valerian root or kava. Searches for "Chlormezanone vs. benzodiazepines" also indicate a shift toward safer, non-habit-forming options in managing anxiety and muscle spasms.
From a biochemical perspective, Chlormezanone (CAS 80-77-3) is synthesized through a multi-step process involving chlorination and condensation reactions. Its molecular structure, C11H12ClNO2S, includes a thiazolidine ring, which is critical for its activity. Laboratories and pharmaceutical companies often query "Chlormezanone synthesis" or "CAS 80-77-3 suppliers," underscoring its relevance in industrial and academic settings.
Despite its benefits, Chlormezanone is not without controversies. Online discussions frequently address "Chlormezanone withdrawal symptoms" and "long-term effects of Chlormezanone," emphasizing the need for responsible use under medical supervision. Regulatory agencies in various countries have differing stances on its availability, with some requiring prescriptions due to its CNS effects. This has fueled searches for "is Chlormezanone banned" and "legal status of CAS 80-77-3."
Looking ahead, Chlormezanone continues to be a focal point in research exploring novel applications. Emerging studies investigate its potential in conditions like fibromyalgia and chronic fatigue syndrome, aligning with the rising interest in "off-label uses of Chlormezanone." Additionally, its role in combination therapies—such as with non-steroidal anti-inflammatory drugs (NSAIDs)—is gaining traction, as seen in searches for "Chlormezanone and pain management."
In summary, Chlormezanone (CAS 80-77-3) remains a versatile compound with significant medical and scientific value. Its dual action as a muscle relaxant and anxiolytic, coupled with ongoing research into expanded uses, ensures its place in contemporary pharmacology. For those seeking detailed information, resources on "Chlormezanone pharmacokinetics" or "clinical trials involving CAS 80-77-3" provide deeper insights into this intriguing molecule.
80-77-3 (Chlormezanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)